Cas no 1154570-86-1 (1-(2-chlorophenyl)-3-(propan-2-yl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(2-chlorophenyl)-3-(propan-2-yl)-1H-pyrazole-4-carboxylic acid
• CAS No: 1154570-86-1
• MF: C₁₃H₁₃ClN₂O₂
• MW: 264.707522153854
• MDL: MFCD12069394
• CID: 5686093
• PubChem ID: 43381526
• Update Time: 2025-06-11

1-(2-chlorophenyl)-3-(propan-2-yl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1154570-86-1
• EN300-24035523
• 1-(2-chlorophenyl)-3-(propan-2-yl)-1H-pyrazole-4-carboxylic acid

• MDL： MFCD12069394
• Inchi： 1S/C13H13ClN2O2/c1-8(2)12-9(13(17)18)7-16(15-12)11-6-4-3-5-10(11)14/h3-8H,1-2H3,(H,17,18)
• InChI Key： LHGZPFNBLQUXTI-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1N1C=C(C(=O)O)C(C(C)C)=N1

Computed Properties

• Exact Mass: 264.0665554g/mol
• Monoisotopic Mass: 264.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(2-chlorophenyl)-3-(propan-2-yl)-1H-pyrazole-4-carboxylic acid

Recent Advances in the Study of 1-(2-Chlorophenyl)-3-(propan-2-yl)-1H-pyrazole-4-carboxylic Acid (CAS: 1154570-86-1)

1-(2-Chlorophenyl)-3-(propan-2-yl)-1H-pyrazole-4-carboxylic acid (CAS: 1154570-86-1) is a pyrazole derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its pharmacological properties, synthetic pathways, and therapeutic potential. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 1-(2-chlorophenyl)-3-(propan-2-yl)-1H-pyrazole-4-carboxylic acid, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that utilizes a one-pot multicomponent reaction, significantly reducing the number of steps and increasing overall efficiency. The study reported a yield of 85% and demonstrated the scalability of the method, making it a viable option for industrial production.

In terms of pharmacological activity, research has identified 1-(2-chlorophenyl)-3-(propan-2-yl)-1H-pyrazole-4-carboxylic acid as a potent inhibitor of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. A preclinical study published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated that the compound exhibits selective COX-2 inhibition with an IC50 value of 0.12 μM, outperforming several commercially available anti-inflammatory drugs. These findings suggest its potential as a lead compound for the development of new anti-inflammatory agents.

Further investigations into the compound's mechanism of action have revealed its ability to modulate the NF-κB signaling pathway, which plays a critical role in inflammation and immune responses. A 2024 study in the European Journal of Pharmacology utilized molecular docking and dynamic simulations to elucidate the binding interactions between the compound and key proteins in the NF-κB pathway. The results indicated strong binding affinity and stability, supporting its potential as a therapeutic agent for inflammatory diseases.

Beyond its anti-inflammatory properties, 1-(2-chlorophenyl)-3-(propan-2-yl)-1H-pyrazole-4-carboxylic acid has also shown promise in oncology research. A recent study in Cancer Research (2024) explored its effects on cancer cell proliferation and apoptosis. The compound was found to induce apoptosis in several cancer cell lines, including breast and lung cancer, through the activation of caspase-3 and caspase-9. These findings highlight its potential as a chemotherapeutic agent, warranting further investigation in vivo.

In conclusion, 1-(2-chlorophenyl)-3-(propan-2-yl)-1H-pyrazole-4-carboxylic acid (CAS: 1154570-86-1) represents a versatile and promising compound in the field of medicinal chemistry. Its demonstrated pharmacological activities, coupled with advancements in synthetic methodologies, position it as a valuable candidate for drug development. Future research should focus on clinical trials to evaluate its safety and efficacy in humans, as well as further exploration of its therapeutic applications.